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Compound of Interest

Compound Name: 12-Methoxycarnosic Acid

Cat. No.: B1631458

Introduction

12-Methoxycarnosic acid is a phenolic diterpene found in several plant species, notably in the
Lamiaceae family, including sage (Salvia officinalis) and rosemary (Rosmarinus officinalis). This
compound, along with its structural analogs like carnosic acid and carnosol, is of significant
interest to researchers in the fields of natural product chemistry, pharmacology, and drug
development due to its potent biological activities. These activities include antioxidant,
antimicrobial, and anti-inflammatory properties. Furthermore, recent studies have highlighted its
potential as a 5-alpha reductase inhibitor, suggesting its therapeutic utility in conditions such as
androgenetic alopecia and benign prostatic hyperplasia. Accurate and sensitive quantification
of 12-Methoxycarnosic acid in plant extracts is crucial for quality control, standardization of
herbal products, and for elucidating its pharmacological effects. This application note describes
a robust and reproducible Liquid Chromatography-Mass Spectrometry (LC-MS) method for the
analysis of 12-Methoxycarnosic acid in plant extracts.

Instrumentation and Methodology

A sensitive and reproducible Ultra-High-Performance Liquid Chromatography-Quadrupole
Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS/MS) based method is employed for the
comprehensive phytochemical profiling and quantification of 12-Methoxycarnosic acid.

Key Experimental Protocols
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1. Sample Preparation: Ultrasonic Extraction

o Objective: To efficiently extract 12-Methoxycarnosic acid and other related polyphenolic
compounds from dried plant material.

o Materials:

o Dried and powdered plant material (e.g., sage or rosemary leaves)

[e]

Methanol (LC-MS grade)

Ultrasonic bath

o

o

Centrifuge

[¢]

0.22 um syringe filters

e Protocol:

o

Weigh 1.0 g of the dried, powdered plant material into a 50 mL centrifuge tube.

o Add 20 mL of methanol to the tube.

o Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

o Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.
o After sonication, centrifuge the mixture at 10,000 rpm for 10 minutes.

o Carefully collect the supernatant.

o Filter the supernatant through a 0.22 um syringe filter into an LC-MS vial.

o The extracted sample is now ready for LC-MS analysis. For quantitative analysis,
appropriate dilution with the mobile phase may be necessary to fall within the linear range
of the calibration curve.

2. LC-MS/MS Analysis
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o Objective: To chromatographically separate 12-Methoxycarnosic acid from other
components in the plant extract and to detect and quantify it with high selectivity and
sensitivity using mass spectrometry.

e |nstrumentation:

o UHPLC system coupled to a QTOF mass spectrometer with an electrospray ionization
(ESI) source.

e LC Parameters:

o Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um) is suitable for the
separation of diterpenes.

o Mobile Phase A: Water with 0.1% formic acid

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient Elution:

0-2 min: 5% B

2-15 min: Linear gradient from 5% to 95% B

15-18 min: Hold at 95% B

18-18.1 min: Linear gradient from 95% to 5% B

18.1-20 min: Hold at 5% B for column re-equilibration

o Flow Rate: 0.3 mL/min

o Column Temperature: 40 °C

o Injection Volume: 5 uL

o MS Parameters:
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o lonization Mode: Negative Electrospray lonization (ESI-) is often more sensitive for

phenolic compounds.

o Capillary Voltage: 3.5 kV

o Source Temperature: 120 °C

o Desolvation Temperature: 350 °C

o Gas Flow Rates: Optimized for the specific instrument.

o Acquisition Mode: Full scan MS and targeted MS/MS (product ion scan).

o Collision Energy: Ramped collision energy (e.g., 20-40 eV) can be used to obtain

informative fragment ions for structural confirmation.

Quantitative Data Summary

The following table summarizes the quantitative data for 12-Methoxycarnosic acid found in

plant extracts from a representative study.[1][2]

Concentration
of 12-

] Extraction
Plant Species Plant Part LC-MS Method Methoxycarno
Method . .
sic Acid (ugl/g
of dry weight)
) o Ultrasonic
Salvia officinalis ) ) UHPLC-ESI- 21918.3 +
Leaves extraction with
(Sage) QTOF-MS 715.4[1][2]
methanol
Rosmarinus Ultrasonic Detected, but not
o ] ) UHPLC-ESI- o
officinalis Leaves extraction with guantified in the
QTOF-MS _
(Rosemary) methanol cited study.
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Sample Preparation
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Caption: Experimental workflow for the LC-MS analysis of 12-Methoxycarnosic Acid.
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Androgen Signaling Pathway and Inhibition by 12-Methoxycarnosic Acid
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Caption: Inhibition of the Androgen Signaling Pathway by 12-Methoxycarnosic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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